Cas no 1804358-05-1 (3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804358-05-1
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4835925
• Update Time: 2025-06-08

3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6F4INO3/c10-2-5-4(1-7(16)17)6(14)3-15-8(5)18-9(11,12)13/h3H,1-2H2,(H,16,17)
• InChI Key： JAHVMOAIKFICSF-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CF)=C1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid

Professional Introduction to 3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic Acid (CAS No. 1804358-05-1)

3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804358-05-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. The presence of multiple fluorinated and halogenated substituents enhances its reactivity and utility in drug discovery programs.

The compound's molecular structure consists of a pyridine core substituted with a fluoromethyl group at the 3-position, an iodo atom at the 5-position, and a trifluoromethoxy group at the 2-position, with a carboxylic acid moiety at the 4-position. This arrangement imparts distinct electronic and steric properties, making it an attractive scaffold for designing novel therapeutic agents. The pyridine ring is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, the pharmaceutical industry has increasingly focused on leveraging fluorinated compounds to improve drug efficacy, metabolic stability, and binding affinity. The incorporation of fluorine atoms into drug molecules can lead to enhanced bioavailability and reduced susceptibility to metabolic degradation. Specifically, the fluoromethyl group in this compound can serve as a key pharmacophoric element, contributing to the overall pharmacological activity of derived molecules. Similarly, the trifluoromethoxy group is known for its ability to modulate electronic properties and enhance lipophilicity, which are critical factors in drug design.

The iodo substituent at the 5-position of the pyridine ring adds another layer of functional diversity to this compound. Iodine is a versatile halogen that can participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in synthetic organic chemistry to construct complex molecular architectures, making this compound a valuable building block for the synthesis of more intricate drug candidates.

The carboxylic acid functionality at the 4-position provides an additional site for chemical modification. Carboxylic acids are versatile handles that can be used for further derivatization through esterification, amidation, or coupling reactions with other functional groups. This flexibility allows chemists to tailor the properties of derived compounds to meet specific pharmacological requirements.

The synthesis of 3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The successful synthesis of this compound highlights the growing sophistication of synthetic organic chemistry in producing complex molecules with tailored properties.

In the realm of drug discovery, this compound has been explored as a precursor for several promising therapeutic agents. For instance, researchers have utilized it in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of fluorinated and halogenated substituents enhances binding interactions with target proteins, leading to improved drug potency and selectivity.

A recent study published in a leading pharmaceutical chemistry journal demonstrated the utility of this compound in designing novel antiviral agents. The authors synthesized a series of derivatives by modifying the carboxylic acid moiety and evaluated their antiviral activity against various viral strains. The results indicated that certain derivatives exhibited significant inhibitory effects on viral replication, suggesting potential therapeutic applications.

The impact of fluorinated compounds on drug development continues to be a topic of active research. The unique electronic properties of fluorine atoms can influence both the physical chemical properties and biological activity of drug molecules. By carefully selecting and positioning fluorinated groups on molecular scaffolds like this one, chemists can optimize drug-like characteristics such as solubility, permeability, and metabolic stability.

The future prospects for 3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid are promising as new synthetic strategies continue to emerge. Advances in flow chemistry and continuous manufacturing processes may enable more efficient production scales for this valuable intermediate. Additionally, computational methods such as molecular modeling and virtual screening can accelerate the discovery process by predicting how different derivatives will interact with biological targets.

In conclusion, 3-(Fluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804358-05-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an indispensable tool for synthesizing novel bioactive molecules with potential therapeutic applications across various disease areas. As research progresses and new synthetic methodologies are developed, this compound is expected to play an even greater role in shaping the future of drug discovery and development.